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Compound of Interest

Compound Name: 3-Bromo-2-chloroaniline

Cat. No.: B183718

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Bromo-2-chloroaniline (CAS No: 56131-46-5). It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Hazard Identification and GHS Classification

3-Bromo-2-chloroaniline is a hazardous substance requiring careful handling. The primary
hazards are summarized below.

Hazard Class GHS Classification Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation[1][2][3]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P J 9 Y o irritation[1][2][3]
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Signal Word:Danger[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure through all potential routes.
All work with 3-Bromo-2-chloroaniline must be performed in a certified chemical fume hood.

[4]115]
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles & Face Shield

Use chemical splash goggles
providing a complete seal
around the eyes.[5] A face
shield should be worn when

there is a risk of splashing.[5]

Hand Protection

Chemical-resistant Gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended.[5][6] Double
gloving is advised for extended
operations. Always check
gloves for signs of degradation

before use.[5]

Body Protection

Laboratory Coat & Apron

Wear a flame-retardant lab
coat, fully buttoned.[5] A
chemical-resistant apron is
required for procedures with a

higher risk of splashing.[5]

Respiratory Protection

Respirator

All handling must occur in a
chemical fume hood.[4][5] If a
hood is unavailable or during a
spill, a NIOSH/MSHA approved
full-facepiece respirator with
organic vapor cartridges is

necessary.[7][8]

Foot Protection

Closed-toe Shoes

Chemical-resistant, closed-toe
shoes must be worn at all

times in the laboratory.[5]

Operational Plan: Step-by-Step Handling

Procedures

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC167480100&productDescription=4-BROMO-2-CHLOROANILINE+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC177210050&productDescription=3-BROMOANILINE+98%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A systematic approach is crucial for ensuring a safe laboratory environment when handling 3-

Bromo-2-chloroaniline.

3.1. Preparation

Risk Assessment: Conduct a thorough risk assessment for the specific experiment.

Fume Hood: Verify that the chemical fume hood is functioning correctly before starting any
work.[5]

Emergency Equipment: Locate and confirm the functionality of the nearest safety shower,
eyewash station, and fire extinguisher.[5]

Spill Kit: Ensure a chemical spill kit appropriate for organic amines is readily available.[5] The
kit should contain inert absorbent material like sand, vermiculite, or earth.[4][9]

3.2. Handling

Don PPE: Put on all required PPE before entering the designated handling area.[5]

Dispensing: Handle the compound exclusively within a chemical fume hood.[4][5] Use dry,
clean-up procedures and avoid generating dust.[3]

Safe Practices: Do not eat, drink, or smoke when using this product.[3][10] Avoid contact with
skin and eyes.[3][9]

Storage: Store 3-Bromo-2-chloroaniline in its original, tightly sealed container in a cool, dry,
and well-ventilated area.[3][8][10] Keep away from incompatible materials such as strong
oxidizing agents, acids, acid anhydrides, and acid chlorides.[7][8]

3.3. Post-Handling

Decontamination: Wash hands and any exposed skin thoroughly with soap and water after
handling.[3][7]

Clothing: Contaminated work clothes should be laundered separately before reuse.[3][9]
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Emergency Procedures: First-Aid Measures

Immediate action is critical in case of exposure.

Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with fresh running water
for at least 15 minutes, keeping eyelids open.[3]
[7] Remove contact lenses if present and easy

to do.[3] Seek immediate medical attention.[3]

Skin Contact

Remove all contaminated clothing.[10]
Immediately wash the affected skin area with
plenty of soap and water.[7][8] Seek medical

attention if irritation occurs or if you feel unwell.

[3]7]

Move the person to fresh air and keep them
comfortable for breathing.[3][10] If not breathing,

Inhalation ) o o
provide artificial respiration.[8] Call a POISON
CENTER or doctor if you feel unwell.[7]
Do NOT induce vomiting.[3] Rinse the mouth
) with water.[3][7] Never give anything by mouth
Ingestion

to an unconscious person.[3][7] Seek immediate

medical advice.[3]

Accidental Release and Disposal Plan

5.1. Spill Management

o Clear the area of all personnel and move upwind.[3][9]

¢ Remove all ignition sources.[3][9]

o Wearing full PPE, including respiratory protection, contain and absorb the spill with inert,

non-combustible material (e.g., sand, vermiculite).[9]
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o Collect the material using clean, non-sparking tools and place it in a suitable, labeled
container for waste disposal.[3]

e Clean the spill area thoroughly.
5.2. Disposal Plan

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[11]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[7][8] Do not empty into drains or
release into the environment.[8][11] Contaminated packaging should be handled in the same
way as the substance itself.[11]

Physical and Chemical Properties

Property Value

Molecular Formula CeHsBrCIN[1]

Molecular Weight 206.47 g/mol [1]

CAS Number 56131-46-5[2]

Appearance Solid (form may vary)

Storage Temperature 2-8°C, Inert atmosphere, Keep in dark place[12]

Diagrams and Visualizations
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Workflow for Safe Handling of 3-Bromo-2-chloroaniline

1. Preparation Phase

Conduct Risk
Assessment

\

Verify Fume Hood
& Emergency Equipment

\

Prepare Spill Kit

Proceed to Handling

2. Handlihg Phase

Don Required PPE:
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat & Apron

A4

Work Exclusively
in Fume Hood

A4

Weigh & Transfer
(Avoid Dust Generation)

v i e .
Store in Sealed Container Emergency Occurs
(Cool, Dry, Ventilated) (Spill or Exposure)

Proceed to Cleanup

3. Post-Handling & Disposal 4. Emergency Respanse

Decontaminate Work Area Follow First-Aid Execute Spill
Procedures Management Plan
Y Y
Wash Hands Thoroughly Seek Medical Attention
Y

Dispose of Waste in
Labeled Hazardous
Waste Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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